Cas no 1322200-84-9 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid
• CAS No: 1322200-84-9
• MF: C₂₀H₁₅F₆NO₄
• MW: 447.327826738358
• CID: 5990929
• PubChem ID: 53395678
• Update Time: 2025-06-08

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4 ,4-trifluoro-3-(trifluoromethyl)butanoic acid
• SCHEMBL23525340
• AT29101
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid
• 1322200-84-9
• 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid
• 2-FMOC-AMINO-4,4,4-TRIFLUORO-3-(TRIFLUOROMETHYL)BUTANOIC ACID
• EN300-12616199
• (S)-N-Fmoc-4,4,4,4,4,4-Hexafluorovaline

• Inchi： 1S/C20H15F6NO4/c21-19(22,23)16(20(24,25)26)15(17(28)29)27-18(30)31-9-14-12-7-3-1-5-10(12)11-6-2-4-8-13(11)14/h1-8,14-16H,9H2,(H,27,30)(H,28,29)
• InChI Key： FXSAOUGHTCAKTA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)C(C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 447.09052693g/mol
• Monoisotopic Mass: 447.09052693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.448±0.06 g/cm3(Predicted)
• Boiling Point: 517.5±50.0 °C(Predicted)
• pka: 2.56±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid

Introduction to 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-3-(trifluoromethyl)butanoic Acid (CAS No. 1322200-84-9)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 1322200-84-9, features a complex molecular structure that includes a fluorenyl moiety and multiple fluorinated substituents, making it a subject of interest for its potential applications in medicinal chemistry.

The molecular framework of this compound consists of a central four-carbon chain that is modified with trifluoromethyl and trifluoromethoxy groups, enhancing its electronic properties and reactivity. The presence of the fluorenyl group, a well-known luminescent and stable aromatic system, contributes to the compound's unique physicochemical properties. These characteristics make it a valuable candidate for further exploration in drug design and synthesis.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The specific arrangement of fluorine atoms in 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid is particularly noteworthy, as it may influence the compound's interaction with biological targets. This has led to extensive research into its potential as an intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of this compound is its structural versatility. The combination of the fluorenyl methoxycarbonyl amino group and the trifluoromethyl butanoic acid moiety provides multiple sites for chemical modification. This flexibility allows researchers to tailor the compound's properties for specific applications, such as developing protease inhibitors or kinase modulators. The trifluoromethyl group, in particular, is known to increase lipophilicity and binding affinity, which are critical factors in drug efficacy.

Recent studies have highlighted the importance of fluorinated amino acids in the design of bioactive molecules. The incorporation of such moieties can lead to improved pharmacological properties, including enhanced solubility and reduced susceptibility to enzymatic degradation. 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid exemplifies this trend, as its structure incorporates both fluorine-rich regions and functional groups that are conducive to drug-like properties.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to achieve high yields and purity levels, which are essential for pharmaceutical applications. The fluorenyl group's stability under various reaction conditions makes it an attractive choice for constructing complex molecules without significant degradation.

In addition to its synthetic appeal, this compound has shown promise in preclinical studies as a building block for more complex drug candidates. Researchers have explored its potential in targeting various diseases by modifying its core structure or appending different functional groups. The ability to fine-tune the molecule's properties makes it a versatile tool for medicinal chemists working on next-generation therapeutics.

The growing interest in fluorinated compounds has also spurred innovation in analytical methods for their characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are crucial for confirming the structure and purity of compounds like 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid. These methods provide detailed insights into the molecular interactions and dynamics, which are essential for understanding their biological activity.

The future prospects of this compound are promising, with ongoing research aimed at expanding its applications in drug discovery. Collaborative efforts between synthetic chemists and biologists are expected to yield novel insights into its potential uses. As our understanding of fluorinated chemistry evolves, so too will the therapeutic possibilities offered by compounds like this one.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable asset in the development of new drugs. With continued research and innovation, this compound is poised to play a crucial role in addressing unmet medical needs.